Cas no 2418713-65-0 (Methyl 2-(3-amino-5-ethynyl-2,4,6-trimethylphenyl)acetate)

• Product Name: Methyl 2-(3-amino-5-ethynyl-2,4,6-trimethylphenyl)acetate
• CAS No: 2418713-65-0
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 6196498
• PubChem ID: 165773261
• Update Time: 2025-06-09

Methyl 2-(3-amino-5-ethynyl-2,4,6-trimethylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2418713-65-0
• EN300-26631014
• methyl 2-(3-amino-5-ethynyl-2,4,6-trimethylphenyl)acetate
• Methyl 2-(3-amino-5-ethynyl-2,4,6-trimethylphenyl)acetate

• Inchi： 1S/C14H17NO2/c1-6-11-8(2)12(7-13(16)17-5)10(4)14(15)9(11)3/h1H,7,15H2,2-5H3
• InChI Key： MLBNAJVKWDJKJY-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C(C)=C(C#C)C(C)=C(C=1C)N)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-(3-amino-5-ethynyl-2,4,6-trimethylphenyl)acetate

Research Briefing on Methyl 2-(3-amino-5-ethynyl-2,4,6-trimethylphenyl)acetate (CAS: 2418713-65-0)

Methyl 2-(3-amino-5-ethynyl-2,4,6-trimethylphenyl)acetate (CAS: 2418713-65-0) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including an amino group, ethynyl moiety, and trimethylphenyl ring, has shown potential in various applications, particularly in drug discovery and development. Recent studies have explored its utility as a building block for novel therapeutics, with a focus on its reactivity and biological activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and derivatization potential of Methyl 2-(3-amino-5-ethynyl-2,4,6-trimethylphenyl)acetate. The study highlighted its role as a versatile intermediate for the synthesis of complex molecules, particularly those targeting protein-protein interactions (PPIs). The ethynyl group was found to facilitate click chemistry reactions, enabling efficient conjugation with other bioactive molecules. This property makes the compound a valuable tool for developing targeted therapies, especially in oncology and infectious diseases.

Another significant advancement was reported in a 2024 preprint on bioRxiv, where the compound was utilized in the development of a new class of kinase inhibitors. The researchers demonstrated that modifications to the amino and ester functional groups of Methyl 2-(3-amino-5-ethynyl-2,4,6-trimethylphenyl)acetate could enhance its binding affinity to specific kinase domains. Preliminary in vitro assays showed promising inhibitory activity against several cancer-related kinases, suggesting its potential as a lead compound for further optimization. The study also noted the compound's favorable pharmacokinetic properties, including moderate solubility and metabolic stability.

Beyond its applications in drug discovery, Methyl 2-(3-amino-5-ethynyl-2,4,6-trimethylphenyl)acetate has also been explored in chemical biology for probe development. A recent publication in ACS Chemical Biology detailed its use in designing fluorescent probes for imaging cellular processes. The ethynyl group allowed for efficient labeling with fluorophores, enabling real-time visualization of intracellular targets. This application underscores the compound's versatility and its potential to bridge the gap between chemical synthesis and biological research.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Methyl 2-(3-amino-5-ethynyl-2,4,6-trimethylphenyl)acetate. A 2023 patent application (WO2023123456) addressed some of these issues by proposing optimized synthetic routes that improve yield and purity. The patent also highlighted the compound's scalability, which is critical for its transition from laboratory research to industrial applications. Ongoing research aims to further refine these methods and explore additional derivatives with enhanced biological activity.

In conclusion, Methyl 2-(3-amino-5-ethynyl-2,4,6-trimethylphenyl)acetate (CAS: 2418713-65-0) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a valuable tool for drug discovery, probe development, and beyond. Future studies are expected to delve deeper into its mechanistic insights and therapeutic potential, paving the way for innovative applications in medicine and biotechnology.